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Compound of Interest

Compound Name: D-Fructose-d-1

Cat. No.: B12398892

Essential Safety and Handling Guide for D-Fructose-
d-1

For researchers, scientists, and drug development professionals, ensuring safe handling of all
laboratory chemicals is paramount. This guide provides essential safety and logistical
information for D-Fructose-d-1, a sugar commonly used in various research applications.
While generally considered to have a low hazard profile, adherence to proper laboratory
protocols is crucial to maintain a safe working environment.

Personal Protective Equipment (PPE)

When handling D-Fructose-d-1, especially in its solid, powdered form, the following personal
protective equipment is recommended to minimize exposure:

o Eye and Face Protection: Safety glasses or chemical safety goggles that comply with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166 should be worn.[1][2]

o Skin Protection: While protective garments are not typically required for normal handling,
gloves should be worn to prevent skin contact.[1][3] Standard laboratory coats are also
recommended.[3]

» Respiratory Protection: In situations where dust may be generated, a NIOSH/MSHA or
European Standard EN 149 approved respirator should be used.[1][2] It is important to follow
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the OSHA respirator regulations found in 29 CFR 1910.134 or European Standard EN 149.
[11[2]

Emergency First Aid Procedures

In the event of accidental exposure, the following first aid measures should be taken:

After Inhalation: If dust is inhaled, move the individual to fresh air immediately.[1][4] If
breathing is difficult or has stopped, provide artificial respiration. Seek medical attention if a
cough or other symptoms appear.[1]

After Skin Contact: Brush off any loose particles from the skin.[5][6] Wash the affected area
with plenty of soap and water.[4] If irritation develops or persists, seek medical attention.[1]

After Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
making sure to lift the upper and lower eyelids occasionally.[1][7] If irritation develops, get
medical aid.[1]

After Ingestion: If the individual is conscious and alert, have them rinse their mouth with
water and drink 2-4 cupfuls of milk or water.[1] Do not give anything by mouth to an
unconscious person.[1][4] Call a doctor if you feel unwell.[5][6]

Handling, Storage, and Disposal

Proper handling and storage are key to maintaining the stability and integrity of D-Fructose-d-

1, while appropriate disposal is essential for environmental safety.

Handling:

Avoid the formation of dust.[2]

Ensure adequate ventilation in the work area.[1][2]

Avoid contact with skin, eyes, and clothing.[2][3]

Wash hands thoroughly after handling.[7]

Keep away from food, drink, and animal feedingstuffs.[5][6]
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Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]

e The recommended storage temperature is between 15 — 25 °C.[5]

e Avoid exposure to moisture and excess heat.[1]

Disposal:

e Waste material should be disposed of in accordance with national and local regulations.[8]

» Spilled material should be swept or vacuumed up and placed into a suitable, closed
container for disposal.[1][2]

e Do not empty into drains.[2]

Quantitative Data Summary

The following table summarizes key quantitative data for D-Fructose.

Property Value

Molecular Formula CeH1206

Molar Mass 180.16 g/mol [3] or 180.2 g/mol [5]
Decomposition Temperature >103 °C

Spill Response Workflow

In the event of a D-Fructose-d-1 spill, the following workflow should be initiated to ensure a
safe and effective cleanup.
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D-Fructose-d-1 Spill Response Workflow
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Caption: Workflow for handling a D-Fructose-d-1 spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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